Cas no 606-41-7 (2-aminonaphthalen-1-ol)

2-aminonaphthalen-1-ol structure

Product Name:2-aminonaphthalen-1-ol

CAS No:606-41-7

Molecular Formula:C₁₀H₉NO

Molecular Weight:159.18456

MDL:MFCD01712257

CID:511521

PubChem ID:39038

2-aminonaphthalen-1-ol Properties

Names and Identifiers

- 1-Naphthalenol,2-amino-
- 2-amino-1-naphthol
- 2-aminonaphthalen-1-ol
- MDL： MFCD01712257

Computed Properties

Exact Mass: 159.06847
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 159.068
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 46.2A^2

Experimental Properties

PSA: 46.25

2-aminonaphthalen-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A219000291-250mg	2-Amino-1-hydroxynaphthalene	606-41-7	98%	250mg	$700.40	2023-09-01
Enamine	EN300-316128-0.05g	2-aminonaphthalen-1-ol	606-41-7		0.05g	$151.0	2023-09-05
eNovation Chemicals LLC	D120392-500mg	2-amino-1-naphthol	606-41-7	95%	500mg	$560	2022-10-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1957256-1g	2-Aminonaphthalen-1-ol	606-41-7	98%	1g	￥2539.00

2-aminonaphthalen-1-ol Related Literature

1. 729. The preparation of o-aminophenyl sulphates

E. Boyland,D. Manson,Peter Sims J. Chem. Soc. 1953 3623
2. Oxidation of N-naphthylhydroxylamines to nitrosonaphthols by air

Donald Manson J. Chem. Soc. Perkin Trans. 1 1974 192
3. Supramolecular squares of Sn(iv)porphyrins with Re(i)-corners for the fabrication of self-assembled nanostructures performing photocatalytic degradation of Eriochrome Black T dye

Nirmal Kumar Shee,Hee-Joon Kim Inorg. Chem. Front. 2023 10 174
4. Sensitive electrochemical immunosensor using a bienzymatic system consisting of β-galactosidase and glucose dehydrogenase

Seonhwa Park,Seungah Seo,Nam-Sihk Lee,Young Ho Yoon,Haesik Yang Analyst 2021 146 3880
5. Transition-metal-free oxidative annulation reactions between N-acyl-2-aminoacetophenones and alkynes for the facile synthesis of 2-amino-1-naphthols

Jing Ren,Kaiyun Liu,Xiangxiang Kong,Kaizhi Li Org. Chem. Front. 2023 10 712
6. The treatment of phenolic contaminants from shale gas drilling wastewater: a comparison with UV-Fenton and modified UV-Fenton processes at neutral pH

Wenjing Chen,Changjun Zou,Xiaoke Li,Lu Li RSC Adv. 2016 6 90682
7. Copper-catalyzed [1,3]-alkoxy rearrangement for the selective synthesis of polycyclic ortho-aminoarenol derivatives

Itaru Nakamura,Satoru Nozawa,Yasuhiro Ishida,Ichiro Muranushi,Alexandra Mayerweg,Masahiro Terada Org. Chem. Front. 2021 8 6390
8. Convergent routes to substituted naphthylamides

Ngoc Diem My Tran,Samir Z. Zard Org. Biomol. Chem. 2014 12 3251
9. Notes

D. E. Hathway,R. A. Shaw,M. Martin-Smith,Y. Pocker,G. D. Meakins,J. S. Stephenson,H. J. Emeléus,J. D. Smith,R. J. W. Cremlyn,G. W. Kenner,J. Mather,Alexander Todd,D. F. Downing,D. Woodcock,E. Boyland,D. Manson,A. S. Dunn,A. Hanrahan,B. G. Gowenlock,P. Pritchard Jones,D. W. Ovenall,I. T. Millar,C. T. Mortimer,H. D. Springall J. Chem. Soc. 1958 520
10. Efficient light-driven hydrogen evolution and azo dye degradation over the GdVO4@g-C3N4 heterostructure

Fahad A. Alharthi,Adel El Marghany,Naaser A. Y. Abduh,Imran Hasan RSC Adv. 2023 13 20417

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